2-(4-pyrimidin-2-ylpiperazin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide

• IUPAC Name: 2-(4-pyrimidin-2-ylpiperazin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C19H25N5O/c1-14-11-15(2)18(16(3)12-14)22-17(25)13-23-7-9-24(10-8-23)19-20-5-4-6-21-19/h4-6,11-12H,7-10,13H2,1-3H3,(H,22,25)
• InChI Key: KVSQJRUHFZFZKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CN2CCN(CC2)C3=NC=CC=N3)C
• Molecular Formula: C19H25N5O
• Molecular Weight: 339.4 g/mol

Description

2-(4-pyrimidin-2-ylpiperazin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide, also known as TPA-023, is a novel compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of drugs known as positive allosteric modulators of the GABAA receptor, which is the primary inhibitory neurotransmitter in the central nervous system.

Mechanism of Action

2-(4-pyrimidin-2-ylpiperazin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide acts as a positive allosteric modulator of the GABAA receptor, which enhances the activity of the receptor in response to the binding of the neurotransmitter gamma-aminobutyric acid (GABA). This leads to an increase in the inhibitory tone of the central nervous system, resulting in anxiolytic, sedative, and anticonvulsant effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in preclinical studies. It has been shown to increase the activity of the GABAA receptor, leading to enhanced inhibitory neurotransmission in the central nervous system. Additionally, this compound has been shown to decrease the activity of the HPA axis, which is involved in the stress response. This may contribute to its anxiolytic effects.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-pyrimidin-2-ylpiperazin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide is its high potency and selectivity for the GABAA receptor. This allows for precise modulation of the receptor activity in preclinical studies. However, one limitation of this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of 2-(4-pyrimidin-2-ylpiperazin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide. One area of interest is its potential use in the treatment of anxiety disorders, such as generalized anxiety disorder and post-traumatic stress disorder. Additionally, this compound may have potential applications in the treatment of drug addiction and withdrawal. Finally, further studies are needed to fully understand the biochemical and physiological effects of this compound, as well as its potential long-term effects on the central nervous system.

Synthesis Methods

The synthesis of 2-(4-pyrimidin-2-ylpiperazin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide involves the reaction of 2-(4-pyrimidin-2-ylpiperazin-1-yl)ethanol with 2,4,6-trimethylbenzoyl chloride in the presence of a base. The resulting product is then purified by column chromatography to obtain this compound in high purity.

Scientific Research Applications

2-(4-pyrimidin-2-ylpiperazin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have anxiolytic, sedative, and anticonvulsant effects in preclinical studies. Additionally, this compound has been investigated for its potential use in the treatment of schizophrenia, depression, and alcohol dependence.